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Compound of Interest

Compound Name:
2-Amino-2-cyclopropylacetic acid

hydrochloride

CAS No.: 1219429-81-8

Cat. No.: B581464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-2-cyclopropylacetic acid hydrochloride is a non-proteinogenic amino acid that has

garnered significant interest in medicinal chemistry and drug development. Its unique structural

feature, a cyclopropyl ring attached to the alpha-carbon, imparts conformational rigidity to

molecules, a desirable property in the design of novel therapeutics. This rigidity can lead to

enhanced metabolic stability, improved binding affinity to biological targets, and favorable

pharmacokinetic profiles. This guide provides a comprehensive overview of the

physicochemical properties, synthesis, and applications of 2-Amino-2-cyclopropylacetic acid
hydrochloride, with a focus on its role in pharmaceutical research.

Physicochemical Properties
2-Amino-2-cyclopropylacetic acid hydrochloride is a white to yellow solid.[1] A summary of

its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula C5H10ClNO2 [1][2]

Molecular Weight 151.59 g/mol [1][2]

CAS Number 1219429-81-8 [1][2]

Appearance White to Yellow Solid [1]

Canonical SMILES C1CC1C(C(=O)O)N.Cl [1]

InChI Key
XINWYOAHPNHZJF-

UHFFFAOYSA-N
[1]

Synthesis and Reactions
The synthesis of 2-Amino-2-cyclopropylacetic acid and its derivatives can be achieved through

various organic chemistry methodologies. One common approach involves the Strecker

synthesis, starting from cyclopropanecarboxaldehyde.

Illustrative Synthetic Workflow
Below is a generalized workflow representing a potential synthetic route.
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Cyclopropanecarboxaldehyde

Intermediate Iminonitrile

  + NH4Cl, NaCN (Strecker Synthesis)

Racemic Aminonitrile

  Hydrolysis

2-Amino-2-cyclopropylacetic acid

  Acid Hydrolysis

2-Amino-2-cyclopropylacetic acid hydrochloride

  + HCl

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-Amino-2-cyclopropylacetic acid
hydrochloride.

Applications in Research and Drug Development
The primary application of 2-Amino-2-cyclopropylacetic acid hydrochloride is as a versatile

building block in the synthesis of complex organic molecules for pharmaceutical and

biochemical research.

Peptide Synthesis
The incorporation of 2-Amino-2-cyclopropylacetic acid into peptide chains is a key application.

The cyclopropyl group restricts the conformational freedom of the peptide backbone, which can
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lead to peptides with enhanced stability against enzymatic degradation and more defined

secondary structures. This is particularly valuable in the development of peptide-based drugs.

Medicinal Chemistry
In medicinal chemistry, the cyclopropyl moiety is used to probe structure-activity relationships

(SAR). By replacing a glycine or alanine residue with 2-Amino-2-cyclopropylacetic acid,

researchers can investigate the impact of conformational rigidity on the biological activity of a

molecule. This can lead to the discovery of more potent and selective enzyme inhibitors or

receptor ligands.

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the

following provides a generalized methodology for the incorporation of 2-Amino-2-

cyclopropylacetic acid into a peptide sequence using solid-phase peptide synthesis (SPPS).

General Protocol for Solid-Phase Peptide Synthesis
(SPPS)
Objective: To incorporate 2-Amino-2-cyclopropylacetic acid into a target peptide sequence on a

solid support.

Materials:

Fmoc-protected 2-Amino-2-cyclopropylacetic acid

Rink Amide resin (or other suitable solid support)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF) for Fmoc deprotection

Coupling reagents (e.g., HBTU, HATU, or DIC/Oxyma)

N,N-Diisopropylethylamine (DIPEA)
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Cleavage cocktail (e.g., TFA/TIS/H2O)

Diethyl ether

Procedure:

Resin Swelling: The resin is swelled in DMF for 30 minutes in a reaction vessel.

Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed

by treating with 20% piperidine in DMF. The resin is then washed thoroughly with DMF.

Amino Acid Coupling:

The Fmoc-protected 2-Amino-2-cyclopropylacetic acid is pre-activated with the chosen

coupling reagent and DIPEA in DMF.

The activated amino acid solution is added to the resin.

The coupling reaction is allowed to proceed for a specified time (typically 1-2 hours) at

room temperature.

The resin is washed with DMF to remove excess reagents.

Repeat Cycle: Steps 2 and 3 are repeated for each subsequent amino acid in the peptide

sequence.

Final Deprotection: The N-terminal Fmoc group of the completed peptide is removed.

Cleavage and Deprotection: The peptide is cleaved from the resin, and side-chain protecting

groups are removed by treatment with a cleavage cocktail.

Precipitation and Purification: The cleaved peptide is precipitated with cold diethyl ether,

collected by centrifugation, and purified by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Logical Workflow for Peptide Synthesis
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The following diagram illustrates the logical steps involved in a single coupling cycle during

solid-phase peptide synthesis.

Start with Resin-Bound Peptide

Fmoc Deprotection
(20% Piperidine in DMF)

Wash with DMF

Couple Activated Amino Acid
to Resin

Activate Fmoc-2-Amino-2-
cyclopropylacetic acid

(Coupling Reagent + DIPEA)

Wash with DMF

Proceed to Next Coupling Cycle
or Final Cleavage

Click to download full resolution via product page

Caption: A single coupling cycle in solid-phase peptide synthesis.

Potential Signaling Pathway Interactions
As a structural analog of the neurotransmitter glycine, 2-Amino-2-cyclopropylacetic acid has the

potential to interact with glycine receptors (GlyRs), which are ligand-gated ion channels

primarily involved in inhibitory neurotransmission in the central nervous system. While specific

studies on the hydrochloride salt are limited, related cyclopropane-containing amino acids have
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been investigated as modulators of excitatory amino acid receptors. Further research is

needed to fully elucidate the specific interactions of 2-Amino-2-cyclopropylacetic acid
hydrochloride with neuronal signaling pathways.

Conclusion
2-Amino-2-cyclopropylacetic acid hydrochloride is a valuable chemical entity for

researchers in drug discovery and development. Its unique conformational constraints offer a

powerful tool for the design of novel peptides and small molecules with improved

pharmacological properties. The methodologies outlined in this guide provide a foundation for

its application in the synthesis of new chemical entities with therapeutic potential. Further

investigation into its specific biological targets and mechanisms of action will continue to

expand its utility in the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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